1,3-Dithiane-2-carboxylic acid

• IUPAC Name: 1,3-dithiane-2-carboxylic acid
• InChI: InChI=1S/C5H8O2S2/c6-4(7)5-8-2-1-3-9-5/h5H,1-3H2,(H,6,7)
• InChI Key: BZBYEAWKJNCPLB-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(SC1)C(=O)O
• Molecular Formula: C5H8O2S2
• DSSTOX Substance ID: DTXSID70174424
• Molecular Weight: 164.3 g/mol
• CAS No.: 20461-89-6

Description

1,3-Dithiane-2-carboxylic acid (1,3-DTCA) is an organic compound that is widely used in organic synthesis, as a reagent, and as an intermediate in the preparation of pharmaceuticals. It is a colourless liquid with a strong, pungent odour and is soluble in water. 1,3-DTCA has been studied extensively for its potential applications in the field of medicinal chemistry, particularly in the synthesis of drugs and other compounds.

Scientific Research Applications

Catalysis and Synthesis

1,3-Dithiane-2-carboxylic acid and its derivatives are prominently used in catalysis and synthesis. For instance, they are involved in the indium-catalyzed reductive dithioacetalization of carboxylic acids with dithiols, leading to the preparation of 1,3-dithiolane or 1,3-dithiane derivatives (Nishino et al., 2017). Additionally, 1,3-dithianes have been used as acyl anion equivalents in palladium-catalyzed asymmetric allylic substitution reactions (Yamamoto & Tsuji, 2017).

Synthetic Applications

Their utilization extends to the synthesis of complex molecular architectures. 1,4-Dithianes, similar to 1,3-dithianes, demonstrate significant potential in the controlled synthesis of carbon-carbon bonds (Ryckaert et al., 2023). Rhodium(III)-catalyzed oxidative alkenylation of 1,3-dithiane-protected arenecarbaldehydes via regioselective C-H bond cleavage also exemplifies their role in molecular transformations (Unoh et al., 2015).

Organic Chemistry

In organic chemistry, reactions between lithiated 1,3-dithiane oxides and trialkylboranes highlight the use of 1,3-dithiane in novel organic transformations (Saleh et al., 2021). Photocatalytic direct intermolecular addition of 1,3-dithianes to alkenes, a process that leverages visible-light mediated photocatalysis, also demonstrates the relevance of 1,3-dithiane in modern organic synthesis (Lee et al., 2015).

Material Science

Furthermore, 1,3-dithiane derivatives find application in material science. An example is their use in the synthesis of bio-based, degradable thermosets from renewable bioresources (Ma et al., 2016). Additionally, they are employed in the design of polyolefins containing pendant dithiane groups via acyclic diene metathesis polymerization, which highlights their versatility in polymer chemistry (Song et al., 2016).

Mechanism of Action

Target of Action

1,3-Dithiane-2-carboxylic acid is a versatile organic synthesis building block . It’s important to note that the targets can vary depending on the specific context of its use, such as the type of reaction it’s involved in or the other compounds present.

Mode of Action

The compound can generate a 1,3-dithiane radical capable of performing addition to a variety of Michael acceptors, such as unsaturated ketones, esters, amides, and malonates . This broad scope reaction with high yields is a formal photo-redox addition .

Biochemical Pathways

It’s known to be used as a ‘umpolung’ reagent, or acyl anion equivalent, which can be readily metalated and alkylated, allowing the rapid build-up of target molecules .

Pharmacokinetics

Its physical properties such as its relative density (122) and boiling point (75-77°C) suggest that it may have certain pharmacokinetic characteristics .

Result of Action

The result of the action of this compound depends on the specific context of its use. In organic synthesis, it can contribute to the formation of various complex molecules .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, it should be stored in a dark place, sealed in dry conditions, and at room temperature . It’s also slightly miscible with water , which could influence its behavior in aqueous environments.

Safety and Hazards

Avoid dust formation. Avoid breathing mist, gas, or vapours. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition.

Biochemical Analysis

Biochemical Properties

1,3-Dithiane-2-carboxylic acid plays a significant role in various biochemical reactions. It is known to interact with several enzymes and proteins, facilitating specific biochemical transformations. For instance, it can act as a substrate for enzymes involved in sulfur metabolism. The compound’s interactions with biomolecules often involve the formation of thioacetal linkages, which can stabilize reactive intermediates in enzymatic reactions .

Cellular Effects

This compound influences various cellular processes. It has been observed to affect cell signaling pathways, gene expression, and cellular metabolism. The compound can modulate the activity of certain transcription factors, leading to changes in gene expression profiles. Additionally, it can impact metabolic pathways by altering the flux of metabolites through key enzymatic steps .

Molecular Mechanism

The molecular mechanism of this compound involves its ability to form stable thioacetal linkages with carbonyl groups. This interaction can inhibit or activate specific enzymes, depending on the context. For example, the compound can inhibit enzymes that rely on carbonyl groups for their catalytic activity. Conversely, it can activate enzymes that require thioacetal intermediates for their function .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is relatively stable under standard storage conditions but can degrade under extreme pH or temperature conditions. Long-term studies have shown that it can have sustained effects on cellular function, particularly in in vitro systems. These effects include prolonged modulation of gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can enhance certain metabolic pathways without causing significant toxicity. At high doses, it can exhibit toxic effects, including oxidative stress and cellular damage. Threshold effects have been observed, where the compound’s impact on cellular function becomes pronounced only above a certain concentration .

Metabolic Pathways

This compound is involved in several metabolic pathways, particularly those related to sulfur metabolism. It interacts with enzymes such as cysteine desulfurase and thiolase, influencing the levels of sulfur-containing metabolites. The compound can also affect the overall metabolic flux by modulating the activity of key enzymes in these pathways .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These include sulfur transport proteins and thiol-binding proteins, which facilitate the compound’s movement and localization. The compound’s distribution can affect its accumulation in specific cellular compartments, influencing its biochemical activity .

Subcellular Localization

This compound exhibits specific subcellular localization patterns. It is often found in organelles involved in sulfur metabolism, such as mitochondria and the endoplasmic reticulum. The compound’s localization is directed by targeting signals and post-translational modifications, which ensure its proper compartmentalization and function within the cell .

Synthesis routes and methods I

Procedure details

9.20 g (100 mmol) of glyoxalic acid monohydrate, 11.1 ml (110 mmol) of 1,3-propanedithiol and 1.72 g (10.0 mmol) of para-toluenesulphonic acid were heated in 200 ml of toluene under reflux for 3 h. The reaction mixture was cooled to RT and extracted three times with 100 ml of saturated aqueous sodium bicarbonate solution. The combined aqueous phases were washed with 200 ml of diethyl ether, acidified with aqueous hydrochloric acid (6N) and extracted four times with 200 ml of ethyl acetate. The combined organic phases were dried over magnesium sulphate and filtered, and the solvent was removed under reduced pressure. The residue was used for the next step without further purification. Yield: 8.0 g (47% of theory)

Synthesis routes and methods II

Procedure details

In a one liter three-necked reaction flask equipped with a water-separator device (Dean-Stark) and a reflux condenser there are added 700 ml. of benzene, 54 g (0.5 mol) of 1,3-propanedithiol 46 g (0.5 mol) of monohydrated glyoxylic acid and 0.5 g (2.9 mmol) toluene-p-sulfonic acid. The mixture is heated to reflux with stirring. After 18 ml. (1 mol) water has been condensed, the hot solution is decanted from the precipitate formed on the container walls. The solvent is evaporated under reduced pressure and the residue is crystallized from toluene to yield 1,3-dithiane-2-carboxylic acid.